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Abstract
This technical guide provides an in-depth overview of the core physical properties of 2-

propenoyl chloride (acryloyl chloride, CAS No. 814-68-6). As a highly reactive and versatile

chemical intermediate, a thorough understanding of its physical characteristics is critical for its

safe handling, application in synthesis, and process development. This document consolidates

key quantitative data into structured tables, outlines detailed experimental protocols for

property determination, and presents logical workflows and reactivity diagrams to support

laboratory and development activities.

Introduction
2-Propenoyl chloride, commonly known as acryloyl chloride, is a bifunctional organic

compound featuring both a reactive acyl chloride group and a polymerizable carbon-carbon

double bond.[1] Its formula is CH₂=CHCO(Cl).[2] This dual reactivity makes it a valuable

monomer and an important intermediate for introducing acrylic moieties into various molecules.

[1][3] It is widely used in the synthesis of plastics, acrylate polymers, and as a reagent in the

production of pharmaceuticals and agrochemicals.[3]

Given its high reactivity, toxicity, and volatility, precise knowledge of its physical properties is

paramount for ensuring safety and achieving desired outcomes in experimental and
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manufacturing settings.[3] This guide serves as a comprehensive resource for professionals

interacting with this compound.

Physical and Chemical Properties
2-Propenoyl chloride is a colorless to light yellow liquid with a pungent odor.[3][4] Its properties

are summarized in the tables below, compiled from various chemical data sources.

Table 1: General and Identification Properties
Property Value Reference(s)

IUPAC Name prop-2-enoyl chloride [3]

Synonyms
Acryloyl chloride, Acrylyl

chloride, Acrylic acid chloride
[2][3]

CAS Number 814-68-6 [3]

Molecular Formula C₃H₃ClO [3]

Molecular Weight 90.51 g/mol [3][5]

Appearance Colorless to pale yellow liquid [4][6]

Table 2: Thermophysical and Safety Properties
Property Value Reference(s)

Boiling Point
72-76 °C (162-169 °F) at 760

mmHg
[5][7]

Melting Point -76 °C (-105 °F) [1][7]

Flash Point
-4 °C (25 °F) to 16 °C (61 °F)

(closed cup)
[3][5][6]

Vapor Pressure
93.0 - 98.8 mmHg (1.93 psi) at

20 °C
[3][5][8]

Table 3: Density and Optical Properties
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Property Value Reference(s)

Density 1.113 - 1.119 g/mL at 20-25 °C [5][6][7]

Vapor Density >1.0 (Air = 1) [5][7]

Refractive Index (n²⁰/D) 1.4343 - 1.435 [3][7]

Table 4: Solubility and Reactivity
Property Value Reference(s)

Solubility
Soluble in chloroform, ether,

and other chlorinated solvents.
[3][9]

Water Solubility
Reacts violently with water

(decomposes).
[3][5][7]

Stability

Light and moisture sensitive;

polymerizes readily upon

exposure to oxygen.

[5][7]

Incompatibilities

Strong oxidizing agents,

alcohols, amines, strong

bases, water.

[5][7]

Experimental Protocols for Property Determination
The high reactivity and toxicity of 2-propenoyl chloride necessitate specialized procedures and

stringent safety measures during the determination of its physical properties. All operations

must be conducted in a certified chemical fume hood with appropriate personal protective

equipment (PPE), including chemical-resistant gloves, splash goggles, and a lab coat.

Boiling Point Determination (Micro-Reflux Method)
Due to the hazardous nature of the compound, a micro-scale method is recommended to

minimize exposure and waste. The reflux method provides an accurate boiling point at the

ambient atmospheric pressure.

Methodology:
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Apparatus Setup: Assemble a micro-scale reflux apparatus consisting of a 10 mL round-

bottom flask, a water-cooled condenser, and a boiling chip. Ensure all glassware is

thoroughly dried to prevent reaction with the acyl chloride.

Sample Introduction: In a chemical fume hood, carefully transfer approximately 2-3 mL of 2-

propenoyl chloride into the round-bottom flask containing a boiling chip.

Heating: Place the flask in a sand bath or heating mantle and slowly increase the

temperature until the liquid begins to boil and a reflux ring of condensing vapor is observed

climbing the walls of the flask.

Temperature Measurement: Position a calibrated thermometer so that the bulb is just below

the level of the condenser's lower joint, ensuring it is immersed in the vapor phase but not

touching the boiling liquid. This measures the temperature of the vapor that is in equilibrium

with the boiling liquid.[6]

Data Recording: Allow the system to equilibrate for several minutes. The boiling point is the

stable temperature reading on the thermometer when the reflux ring is steady.[10]

Pressure Correction: Record the ambient barometric pressure. If the pressure is not 760

mmHg, the observed boiling point can be corrected using a nomograph or the Clausius-

Clapeyron equation.
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Caption: Workflow for Boiling Point Determination.

Density Measurement (Volumetric Method)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b146887?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146887?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The density of this volatile liquid can be determined by accurately measuring the mass of a

known volume.

Methodology:

Apparatus Preparation: Select a Class A volumetric flask (e.g., 5 or 10 mL) with a ground

glass stopper. Clean and thoroughly dry the flask and stopper.

Initial Mass: Accurately weigh the empty, dry flask with its stopper on an analytical balance to

at least four decimal places.

Sample Transfer: In a fume hood, carefully fill the volumetric flask with 2-propenoyl chloride

until the bottom of the meniscus is precisely on the calibration mark. Stopper the flask

immediately to prevent evaporation.

Final Mass: Reweigh the filled, stoppered flask.

Calculation: The density is calculated by subtracting the initial mass from the final mass (to

get the mass of the liquid) and dividing by the calibrated volume of the flask.

Temperature: Record the ambient temperature during the measurement, as density is

temperature-dependent.
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Caption: Workflow for Density Measurement.

Refractive Index Measurement
A digital refractometer is ideal for this measurement due to its small sample requirement and

speed, minimizing exposure.

Methodology:

Instrument Calibration: Calibrate the digital refractometer using a standard of known

refractive index (e.g., distilled water) at a controlled temperature (typically 20 °C).

Sample Application: In a fume hood, use a clean pipette to apply a few drops of 2-propenoyl

chloride to the dry, clean prism surface of the refractometer.

Measurement: Close the instrument's cover and initiate the measurement. The instrument

will automatically detect the critical angle of total internal reflection and display the refractive
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index.[11]

Cleaning: Immediately after the measurement, carefully clean the prism surface with a

suitable dry solvent (e.g., anhydrous chloroform or acetone) and a soft, non-abrasive wipe to

prevent corrosion and residue buildup.

Reactivity Profile
The physical properties and handling of 2-propenoyl chloride are intrinsically linked to its high

chemical reactivity. As an acyl chloride, the carbonyl carbon is highly electrophilic, making it

susceptible to attack by nucleophiles.[3] This reactivity is the basis for both its utility in

synthesis and its hazardous nature.

The most critical reaction from a handling and safety perspective is its violent, exothermic

reaction with water, which produces corrosive hydrochloric acid and acrylic acid.[1][5] It also

reacts readily with other nucleophiles such as alcohols (to form esters) and amines (to form

amides).[1][2]
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Caption: Reactivity of 2-Propenoyl Chloride.
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Conclusion
2-Propenoyl chloride is a key industrial chemical whose utility is matched by its hazardous

nature. The quantitative physical data and standardized protocols provided in this guide are

essential for researchers, scientists, and process chemists. Adherence to these parameters

and a deep understanding of the compound's reactivity are critical for ensuring safe laboratory

operations, developing robust synthetic procedures, and enabling its effective use in drug

development and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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